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Compound of Interest

Compound Name: DL-TYROSINE (3,3-D2)

Cat. No.: B1579887 Get Quote

Essential Safety Protocols for Handling DL-
TYROSINE (3,3-D2)
For Researchers, Scientists, and Drug Development Professionals: Your Guide to Safe

Handling, Operation, and Disposal.

This document provides critical, immediate safety and logistical information for the proper

handling of DL-TYROSINE (3,3-D2). Adherence to these procedural guidelines is essential for

ensuring a safe laboratory environment and preventing exposure.

Hazard Identification and Personal Protective Equipment
(PPE)
DL-TYROSINE (3,3-D2) is a powdered substance that can cause skin irritation, serious eye

irritation, and respiratory tract irritation[1][2][3][4][5][6]. Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment for Handling DL-TYROSINE (3,3-D2)
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PPE Category Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles that can cause

serious irritation[1][2][3][4][5]

[6].

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact and

subsequent irritation[1][2][3][4]

[5][6]. Gloves should be

inspected before use and

disposed of properly after

handling the substance[7].

Respiratory Protection
NIOSH-approved P1 or N95

respirator for powders.

To avoid inhalation of dust

particles which may cause

respiratory irritation[1][2][3][4]

[5][6][8].

Protective Clothing A standard laboratory coat.
To protect skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Procedures
2.1. Donning PPE

Lab Coat: Put on a clean, buttoned lab coat.

Respirator: If required, don the respirator, ensuring a proper fit and seal.

Eye Protection: Put on safety glasses or goggles.

Gloves: Don gloves, ensuring they cover the cuffs of the lab coat.

2.2. Handling DL-TYROSINE (3,3-D2)

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize dust dispersion.
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Weighing: When weighing, use a balance with a draft shield.

Transferring: Use appropriate tools (e.g., spatula) to transfer the powder. Avoid actions that

could generate dust.

Spills: In case of a spill, avoid creating dust. Gently cover the spill with an absorbent

material, then carefully scoop the mixture into a designated waste container. Clean the area

with a wet cloth.

2.3. Doffing PPE

Gloves: Remove gloves first, turning them inside out as you remove them to trap any

contaminants.

Lab Coat: Remove the lab coat, folding the contaminated side inward.

Eye Protection: Remove eye protection.

Respirator: Remove the respirator last.

Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Contaminated PPE: Dispose of used gloves and any other contaminated disposable PPE in

a designated hazardous waste container.

Chemical Waste: Dispose of unused DL-TYROSINE (3,3-D2) and any contaminated

materials according to your institution's and local regulations for chemical waste. Do not

dispose of it down the drain.

Visual Guides
The following diagrams illustrate the key decision-making and procedural workflows for

handling DL-TYROSINE (3,3-D2) safely.
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Caption: PPE Selection Workflow for DL-TYROSINE (3,3-D2)
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PPE Doffing Sequence
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Caption: Disposal Plan for Contaminated PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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